Cas no 37459-10-2 (2-(methoxymethyl)-2-methyloxirane)

• Product Name: 2-(methoxymethyl)-2-methyloxirane
• CAS No: 37459-10-2
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 2824560
• PubChem ID: 12084878
• Update Time: 2025-10-29

2-(methoxymethyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-2-methyloxirane

• Inchi： 1S/C5H10O2/c1-5(3-6-2)4-7-5/h3-4H2,1-2H3
• InChI Key： HWGZYRGYOMNFSL-UHFFFAOYSA-N
• SMILES： O1CC1(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2-(methoxymethyl)-2-methyloxirane

Comprehensive Guide to 2-(Methoxymethyl)-2-methyloxirane (CAS No. 37459-10-2): Properties, Applications, and Industry Insights

2-(Methoxymethyl)-2-methyloxirane (CAS No. 37459-10-2), also known as 2-methyl-2-(methoxymethyl)oxirane, is a specialized epoxide compound with unique chemical properties. This colorless to pale yellow liquid has gained attention in industrial and research applications due to its reactive epoxide ring and functional methoxymethyl group. With a molecular formula of C₅H₁₀O₂ and molecular weight of 102.13 g/mol, this compound serves as a valuable building block in organic synthesis.

The growing interest in epoxide chemistry and ring-opening reactions has positioned 2-(methoxymethyl)-2-methyloxirane as a compound of significant research value. Recent studies highlight its potential in creating novel polymer materials and specialty chemicals, particularly in sectors focusing on sustainable materials and green chemistry solutions. The compound's balanced reactivity profile makes it particularly useful for controlled polymerization processes.

From a physicochemical perspective, 2-(methoxymethyl)-2-methyloxirane demonstrates moderate polarity with a boiling point typically ranging between 120-130°C. Its solubility profile shows good miscibility with common organic solvents including ethanol, acetone, and dichloromethane, while having limited solubility in water. These characteristics make it particularly useful in formulations requiring controlled hydrophilicity-lipophilicity balance.

In industrial applications, 37459-10-2 finds use as a reactive intermediate for producing specialty coatings and adhesive formulations. The compound's ability to undergo ring-opening polymerization creates opportunities for developing novel thermosetting resins with tailored mechanical properties. Recent innovations in bio-based materials have explored derivatives of this epoxide as potential components in sustainable polymer systems.

The pharmaceutical industry has shown interest in 2-methyl-2-(methoxymethyl)oxirane derivatives for drug discovery programs. Researchers are investigating its potential as a synthon for creating chiral building blocks in medicinal chemistry. The compound's structural features offer possibilities for developing novel pharmacophores, particularly in areas requiring oxygen-rich molecular architectures.

From a market perspective, demand for 37459-10-2 has shown steady growth, particularly in regions with strong specialty chemical manufacturing sectors. Industry analysts note increasing applications in advanced material development and electronic chemicals. The compound's versatility in creating both linear and cross-linked polymer structures contributes to its expanding market potential.

Recent scientific literature highlights innovative uses of 2-(methoxymethyl)-2-methyloxirane in nanomaterial functionalization. Researchers have successfully employed this epoxide for surface modification of nanoparticles, creating hybrid materials with enhanced compatibility in composite systems. These developments align with current trends in smart materials and functional coatings technologies.

Environmental and handling considerations for CAS 37459-10-2 follow standard protocols for reactive epoxides. While not classified as highly hazardous, proper storage under inert atmosphere and protection from moisture are recommended to maintain product stability. The compound's relatively low volatility reduces inhalation risks compared to smaller epoxide molecules.

Analytical characterization of 2-(methoxymethyl)-2-methyloxirane typically employs GC-MS and NMR spectroscopy techniques. Quality control parameters focus on epoxide content determination and purity assessment, with commercial grades typically offering >95% purity. Advanced purification methods including fractional distillation can achieve higher purity levels for research applications.

Future research directions for 37459-10-2 may explore its potential in renewable energy applications, particularly as a component in electrolyte formulations or membrane materials. The compound's structural features suggest possible utility in developing next-generation energy storage materials, aligning with global trends in sustainable technology development.

For researchers and industry professionals seeking specialty epoxides, 2-(methoxymethyl)-2-methyloxirane offers a versatile chemical platform. Its combination of reactivity and stability makes it particularly valuable for applications requiring controlled polymerization or selective functionalization. As material science continues to advance, this compound's role in developing innovative chemical solutions is likely to expand further.